Cas no 149440-16-4 ((Tyr1)-TRAP-7 trifluoroacetate salt H-Tyr-Phe-Leu-Leu-Arg-Asn-Pro-OH trifluoroacetate salt)

• Product Name: (Tyr1)-TRAP-7 trifluoroacetate salt H-Tyr-Phe-Leu-Leu-Arg-Asn-Pro-OH trifluoroacetate salt
• CAS No: 149440-16-4
• MF: C₄₅H₆₇N₁₁O₁₀
• MW: 922.081190347672
• CID: 136010
• PubChem ID: 24868225
• Update Time: 2025-11-06

(Tyr1)-TRAP-7 trifluoroacetate salt H-Tyr-Phe-Leu-Leu-Arg-Asn-Pro-OH trifluoroacetate salt Chemical and Physical Properties

Names and Identifiers

• L-Proline,L-tyrosyl-L-phenylalanyl-L-leucyl-L-leucyl-L-arginyl-L-asparaginyl-
• (TYR1)-TRAP-7
• (Tyr1)-TRAP-7, YFLLRNP, (Tyr1)-PAR-1 (1-7) (human)
• H-TYR-PHE-LEU-LEU-ARG-ASN-PRO-OH
• TYR-PHE-LEU-LEU-ARG-ASN-PRO
• YFLLRNP
• YFLLRNP-OH
• HUMAN ALPHA-THROMBIN
• YFLLRNP trifluoroacetate
• ALPHA-THROMBIN ANTAGONIST IN HUMAN PLATELETS
• L-Tyrosyl-L-phenylalanyl-L-leucyl-L-leucyl-L-arginyl-L-asparaginyl-L-Proline
• YFLLRNP, (Tyr1)-PAR-1 (1-7) (huMan), (Tyr1)-Proteinase Activated Receptor 1 (1-7) (huMan), (Tyr1)-ThroMbin Receptor (1-7) (huMan), (Tyr1)-ThroMbin Receptor Activator Peptide 7, (Tyr1)-Coagulation Factor II Receptor (1-7) (huMan)
• CS-0882541
• HY-P5358
• 149440-16-4
• [Tyr1]-TRAP-7
• EX-A7472
• NCGC00167260-01
• (2S)-1-[(2S)-4-amino-2-[[(2S)-2-[[(2S)-2-[[(2S)-2-[[(2S)-2-[[(2S)-2-amino-3-(4-hydroxyphenyl)propanoyl]amino]-3-phenylpropanoyl]amino]-4-methylpentanoyl]amino]-4-methylpentanoyl]amino]-5-(diaminomethylideneamino)pentanoyl]amino]-4-oxobutanoyl]pyrrolidine-2-carboxylic acid
• (Tyr1)-TRAP-7 trifluoroacetate salt H-Tyr-Phe-Leu-Leu-Arg-Asn-Pro-OH trifluoroacetate salt

• Inchi： 1S/C45H67N11O10/c1-25(2)20-32(40(61)51-31(12-8-18-50-45(48)49)39(60)55-35(24-37(47)58)43(64)56-19-9-13-36(56)44(65)66)53-41(62)33(21-26(3)4)54-42(63)34(23-27-10-6-5-7-11-27)52-38(59)30(46)22-28-14-16-29(57)17-15-28/h5-7,10-11,14-17,25-26,30-36,57H,8-9,12-13,18-24,46H2,1-4H3,(H2,47,58)(H,51,61)(H,52,59)(H,53,62)(H,54,63)(H,55,60)(H,65,66)(H4,48,49,50)/t30-,31-,32-,33-,34-,35-,36-/m0/s1
• InChI Key： NNUNPUFRTIMQBH-QJCLFNHPSA-N
• SMILES： O=C([C@H](CC(N)=O)NC([C@H](CCC/N=C(\N)/N)NC([C@H](CC(C)C)NC([C@H](CC(C)C)NC([C@H](CC1C=CC=CC=1)NC([C@H](CC1C=CC(=CC=1)O)N)=O)=O)=O)=O)=O)N1CCC[C@H]1C(=O)O

Computed Properties

• Exact Mass: 921.50700
• Monoisotopic Mass: 921.50723738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 12
• Hydrogen Bond Acceptor Count: 21
• Heavy Atom Count: 66
• Rotatable Bond Count: 33
• Complexity: 1680
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.5
• Topological Polar Surface Area: 357Ų

Experimental Properties

• Solubility: deionized water: soluble1mg/mL
• PSA: 354.35000
• LogP: 3.71910

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Peptides

Additional information on (Tyr1)-TRAP-7 trifluoroacetate salt H-Tyr-Phe-Leu-Leu-Arg-Asn-Pro-OH trifluoroacetate salt

Comprehensive Overview of (Tyr1)-TRAP-7 Trifluoroacetate Salt (CAS No. 149440-16-4) and Its Applications

The (Tyr1)-TRAP-7 trifluoroacetate salt, chemically designated as H-Tyr-Phe-Leu-Leu-Arg-Asn-Pro-OH trifluoroacetate salt, is a synthetic peptide derivative with significant relevance in biochemical and pharmacological research. With the CAS number 149440-16-4, this compound has garnered attention for its unique structural properties and potential therapeutic applications. Researchers and pharmaceutical developers are increasingly exploring its role in modulating cellular signaling pathways, particularly in the context of inflammation and immune response.

One of the key features of (Tyr1)-TRAP-7 is its sequence, which includes tyrosine (Tyr), phenylalanine (Phe), leucine (Leu), arginine (Arg), asparagine (Asn), and proline (Pro). This arrangement contributes to its stability and bioactivity, making it a valuable tool for studying peptide-receptor interactions. The addition of the trifluoroacetate salt form enhances its solubility, facilitating its use in aqueous-based experiments and formulations.

In recent years, the demand for peptides like (Tyr1)-TRAP-7 has surged due to their potential in drug discovery and development. A growing area of interest is their application in targeting G-protein-coupled receptors (GPCRs), which are implicated in numerous diseases, including metabolic disorders and cardiovascular conditions. This aligns with current trends in personalized medicine, where peptides are being tailored to address specific patient needs with minimal side effects.

Another hot topic in the scientific community is the use of peptides in anti-aging and cosmeceutical research. While (Tyr1)-TRAP-7 is primarily studied for its biochemical properties, its structural analogs have shown promise in skin regeneration and collagen synthesis. This has led to increased searches for "peptides in skincare" and "bioactive peptides for aging," highlighting the compound's indirect relevance to consumer-driven markets.

From a technical standpoint, the synthesis and purification of (Tyr1)-TRAP-7 trifluoroacetate salt require advanced techniques such as solid-phase peptide synthesis (SPPS) and high-performance liquid chromatography (HPLC). These methods ensure high purity and reproducibility, critical for research and potential clinical applications. The compound's CAS registry number (149440-16-4) serves as a unique identifier, aiding in regulatory compliance and literature searches.

As the scientific community continues to explore the frontiers of peptide therapeutics, compounds like (Tyr1)-TRAP-7 are likely to play a pivotal role. Whether in academic research, drug development, or niche applications like cosmeceuticals, this peptide exemplifies the intersection of chemistry, biology, and innovation. Its versatility and specificity make it a subject of ongoing investigation, with future studies poised to uncover even broader applications.